- Method for synthesizing isoamylxanthate by using phase transfer catalyst, China, , ,
Cas no 928-70-1 (potassium isopentyl dithiocarbonate)
928-70-1 structure
Product Name:potassium isopentyl dithiocarbonate
CAS No:928-70-1
MF:C6H12KOS2
MW:203.387180328369
CID:83210
PubChem ID:23691977
Update Time:2024-10-26
potassium isopentyl dithiocarbonate Chemical and Physical Properties
Names and Identifiers
-
- potassium isopentyl dithiocarbonate
- carbonicacid,dithio-,o-isopentylester,potassiumsalt
- Carbonodithioicacid,O-(3-methylbutyl)ester,potassiumsalt
- potassiumisopentylxanthate
- potassiumisopentylxanthogenate
- potassiumo-isoamylxanthate
- POTASSIUM ISOAMYLXANTHATE
- potassium,3-methylbutoxymethanedithioate
- dithiocarbonic acid O-isopentyl ester,potassium-salt
- Dithiokohlensaeure-O-isopentylester,Kalium-Salz
- Dithiokohlensaeure-O-isopentylester,Kalium-Verbindung
- EINECS 213-180-2
- Kalium-isoamylxanthogenat
- potassium isoamylxanthogenate
- carbonic acid, dithio-, o-isopentyl ester, potassium salt
- carbonodithioic acid, o-(3-methylbutyl) ester, potassium salt
- potassium isoamyl xanthate
- potassium isopentyl xanthate
- potassium isopentyl xanthogenate
- potassium o-isoamyl xanthate
- Carbonic acid, dithio-, O-isopentyl ester, potassium salt (8CI)
- Carbonodithioic acid, O-(3-methylbutyl) ester, potassium salt (9CI)
- Isopentyl alcohol, dithiocarbonate, potassium salt (8CI)
- 928-70-1
- NSC 4864
- SCHEMBL10603806
- potassium;3-methylbutoxymethanedithioate
- NS00100110
- CMXOFNZFIJEFDA-UHFFFAOYSA-M
- O-(3-Methylbutyl)carbonodithioate, potassium salt
- DTXSID50883608
- potassium O-isopentyl carbonodithioate
- BDBM50004937
- EC 213-180-2
- CHEMBL2380740
- AKOS015955448
- Carbonodithioic acid, O-(3-methylbutyl) ester, potassium salt (1:1)
-
- Inchi: 1S/C6H12OS2.K/c1-5(2)3-4-7-6(8)9;/h5H,3-4H2,1-2H3,(H,8,9);
- InChI Key: KFZWNRYTPOBSJL-UHFFFAOYSA-N
- SMILES: [K].S=C(OCCC(C)C)S
Computed Properties
- Exact Mass: 201.98900
- Monoisotopic Mass: 201.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 95.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.3A^2
Experimental Properties
- Density: 1.2513 (rough estimate)
- Boiling Point: 553.11°C (rough estimate)
- Flash Point: 65.3ºC
- Refractive Index: 1.6000 (estimate)
- PSA: 66.62000
- LogP: 2.53150
potassium isopentyl dithiocarbonate Customs Data
- HS CODE:2930902000
- Customs Data:
China Customs Code:
2930902000Overview:
2930902000. Dithiocarbonate(Or salt). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930902000. other dithiocarbonates (xanthates). VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
potassium isopentyl dithiocarbonate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Hexadecyltrimethylammonium bromide ; rt; 6 h, rt → 40 °C; 60 min, 0.074 atm, 80 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Preparation of alkaline isopropyl xanthogenates, Romania, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ; 3 h, rt
Reference
- Xanthates and Trithiocarbonates Strongly Inhibit Carbonic Anhydrases and Show Antiglaucoma Effects in Vivo, Journal of Medicinal Chemistry, 2013, 56(11), 4691-4700
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium hydroxide ; rt; 1 h, rt
Reference
- Synthesis and characterization of isoamylol xanthate copper, Shandong Huagong, 2016, 45(11), 22-23
Production Method 5
Reaction Conditions
Reference
- Process for production of ashless dialkyl xanthates as lubricating oil additives, India, , ,
Production Method 6
Reaction Conditions
Reference
- Benzylthiouronium-O-alkyldithiocarbonates potential pesticides, Journal of the Indian Chemical Society, 1979, 56(10), 1043-4
Production Method 7
potassium isopentyl dithiocarbonate Preparation Products
potassium isopentyl dithiocarbonate Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
928-70-1 (potassium isopentyl dithiocarbonate) Related Products
- 871-58-9(Potassium (Butoxycarbonothioyl)sulfide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk